5-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide

• IUPAC Name: 5-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C18H13ClFNO2/c1-11-13(18(22)21-16-9-5-4-8-15(16)20)10-17(23-11)12-6-2-3-7-14(12)19/h2-10H,1H3,(H,21,22)
• InChI Key: OEKYSUZVJLCTOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=CC=CC=C2Cl)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H13ClFNO2
• Molecular Weight: 329.8 g/mol

Description

The compound “5-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide” is an organic compound containing a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The furan ring is substituted with a carboxamide group at the 3-position and a methyl group at the 2-position. Additionally, the carboxamide is further substituted with 2-chlorophenyl and 2-fluorophenyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and a variety of functional groups. The presence of the furan ring, phenyl rings, and the carboxamide group would contribute to the compound’s aromaticity and polarity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the aromatic rings could participate in electrophilic aromatic substitution reactions, and the carboxamide group could undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as the presence of polar functional groups, aromatic rings, and halogens would likely make the compound relatively polar and could affect properties such as solubility, melting point, and boiling point.

Scientific Research Applications

Environmental Impact of Chlorophenyl Compounds

Chlorophenols, including 2-chlorophenol, have been extensively studied for their environmental impact, particularly in aquatic environments. Krijgsheld and Gen (1986) reviewed the consequences of chlorophenol contamination, noting that these compounds exhibit moderate toxic effects to both mammalian and aquatic life. The persistence of chlorophenols in the environment varies, becoming moderate to high depending on the presence of adapted microflora capable of biodegrading these compounds. This study underscores the environmental considerations necessary when dealing with chlorophenyl-related compounds, suggesting implications for handling and disposing of substances like 5-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide (K. Krijgsheld & A. D. Gen, 1986).

Pharmacological Review of Chlorogenic Acid

A different but related area of research is the pharmacological properties of Chlorogenic Acid (CGA), which, despite not being directly linked to the compound , illustrates the broad interest in phenyl compounds in scientific research. Naveed et al. (2018) provided a comprehensive review of CGA, highlighting its antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and neuroprotective roles, among other health benefits. This review points to the potential of phenyl compounds in developing treatments for a range of disorders, including metabolic syndrome, cardiovascular disease, and diabetes, offering insights into the therapeutic research applications of complex phenyl compounds (M. Naveed et al., 2018).

Toxicity and Environmental Persistence

Research by Domingo (2006) on polychlorinated diphenyl ethers (PCDEs), which share structural similarities with chlorophenyl compounds, focuses on their toxicity, environmental levels, and human exposure. The widespread occurrence of PCDEs, often resulting from their presence in chlorophenol preparations, underscores the environmental and health risks associated with chlorophenyl and related compounds. This research emphasizes the need for understanding the environmental persistence and toxicological profiles of such compounds to mitigate their impact on human health and ecosystems (J. Domingo, 2006).

Safety and Hazards

As with any chemical compound, handling “5-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide” would require appropriate safety precautions. The presence of halogens in the compound could potentially make it hazardous, and it’s always important to use personal protective equipment and follow safe laboratory practices when handling chemical substances.

Future Directions

Future research on this compound could involve exploring its potential biological activity, studying its physical and chemical properties in more detail, and developing efficient methods for its synthesis.